Cas no 190714-38-6 (1-2-(piperazin-1-yl)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride)
190714-38-6 structure
Product Name:1-2-(piperazin-1-yl)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride
CAS No:190714-38-6
MF:C10H15N3O2
MW:209.245002031326
MDL:MFCD01075058
CID:115843
PubChem ID:22274755
Update Time:2025-04-18
1-2-(piperazin-1-yl)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,5-dione,1-[2-(1-piperazinyl)ethyl]-, hydrochloride (1:2)
- 1-(2-piperazin-1-ylethyl)pyrrole-2,5-dione
- 1-(2-Maleimidoethyl)piperazine dihydrochloride
- N-(2-Piperazinoethyl)maleimide dihydrochloride
- N-(2-PIPERAZINOETHYL)MALEIMIDE
- N-(2-Piperazinoethyl)maleimide dihydrochloride
- 1-(2-Maleimidoethyl)piperazine dihydrochloride
- 1-2-(piperazin-1-yl)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride
- 182682-07-1
- EN300-214804
- DTXSID00407898
- SCHEMBL5868390
- 190714-38-6
- AKOS010607120
- 1-(2-(piperazin-1-yl)ethyl)-1H-pyrrole-2,5-dione
- 1-[2-(Piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione
- CS-0287724
-
- MDL: MFCD01075058
- Inchi: 1S/C10H15N3O2/c14-9-1-2-10(15)13(9)8-7-12-5-3-11-4-6-12/h1-2,11H,3-8H2
- InChI Key: ZPMIKPTTYNVZBU-UHFFFAOYSA-N
- SMILES: O=C1C=CC(N1CCN1CCNCC1)=O
Computed Properties
- Exact Mass: 209.11655
- Monoisotopic Mass: 209.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.65
1-2-(piperazin-1-yl)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-214803-0.05g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 0.05g |
$168.0 | 2023-09-16 | |
| Enamine | EN300-214803-0.1g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 0.1g |
$252.0 | 2023-09-16 | |
| Enamine | EN300-214803-0.25g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 0.25g |
$361.0 | 2023-09-16 | |
| Enamine | EN300-214803-0.5g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 0.5g |
$569.0 | 2023-09-16 | |
| Enamine | EN300-214803-1.0g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 1.0g |
$728.0 | 2023-07-09 | |
| Enamine | EN300-214803-2.5g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 2.5g |
$1428.0 | 2023-09-16 | |
| Enamine | EN300-214803-5.0g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 5.0g |
$2110.0 | 2023-07-09 | |
| Enamine | EN300-214803-10.0g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 10.0g |
$3131.0 | 2023-07-09 | |
| Enamine | EN300-214803-1g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 1g |
$728.0 | 2023-09-16 | |
| Enamine | EN300-214803-5g |
1-[2-(piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride |
190714-38-6 | 95% | 5g |
$2110.0 | 2023-09-16 |
1-2-(piperazin-1-yl)ethyl-2,5-dihydro-1H-pyrrole-2,5-dione dihydrochloride Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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